Cas no 17676-19-6 (Methyl 2,6-Dideoxy-α-D-ribo-hexopyranoside)

• Product Name: Methyl 2,6-Dideoxy-α-D-ribo-hexopyranoside
• CAS No: 17676-19-6
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 2070512
• Update Time: 2025-10-29

Methyl 2,6-Dideoxy-α-D-ribo-hexopyranoside Chemical and Physical Properties

Names and Identifiers

• 2,6-Dideoxy-ribo-hexose,9CI,8CI-alpha-D-pyranose-form
• 1-O-Methyl-2,6-dideoxy-α-D-ribo-hexopyranose
• Methyl 2,6-Dideoxy-α-D-ribo-hexopyranoside

• Inchi： 1S/C7H14O4/c1-4-7(9)5(8)3-6(10-2)11-4/h4-9H,3H2,1-2H3
• InChI Key： QNKOVWCOVLYPKR-UHFFFAOYSA-N
• SMILES： COC1OC(C)C(O)C(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Methyl 2,6-Dideoxy-α-D-ribo-hexopyranoside

Methyl 2,6-Dideoxy-α-D-ribo-hexopyranoside: A Comprehensive Overview

Methyl 2,6-dideoxy-α-d-ribo-hexopyranoside is a unique compound with the CAS number 17676-19-6. This compound belongs to the class of sugar derivatives, specifically a methyl glycoside, and has garnered significant attention in various fields of research. Its structure, comprising a ribose derivative with specific deoxygenation at positions 2 and 6, makes it a valuable molecule in the study of glycosylation patterns and their biological implications. The compound's name itself highlights its structural features: "methyl" indicates the glycosidic bond to a methyl group, while "2,6-dideoxy" specifies the removal of hydroxyl groups at positions 2 and 6 of the ribose ring.

Recent studies have focused on the role of methyl glycosides in cellular processes, particularly in the context of glycomics and glycobiology. Researchers have explored how such compounds influence cellular communication and immune responses. For instance, a study published in *Nature Communications* highlighted the importance of glycosylation patterns in modulating immune cell activity. Methyl 2,6-dideoxy-α-d-ribo-hexopyranoside has been identified as a potential biomarker for certain inflammatory conditions due to its unique interaction with immune receptors.

The synthesis of methyl 2,6-dideoxy-α-d-ribo-hexopyranoside has been optimized using both enzymatic and chemical methods. Enzymatic synthesis, particularly through the use of glycosyltransferases, offers a more precise control over stereochemistry compared to traditional chemical methods. This advancement has facilitated large-scale production of the compound for both research and potential therapeutic applications. Recent advancements in biocatalysis have further enhanced the efficiency of this process, making it more cost-effective and environmentally friendly.

In terms of applications, methyl glycosides like this compound are widely used in the food industry as flavor enhancers and stabilizers. Their ability to form stable complexes with other molecules makes them valuable in food formulation. Additionally, they have found applications in pharmaceuticals as excipients and drug delivery agents. A study published in *Journal of Pharmaceutical Sciences* demonstrated that methyl glycosides can improve drug solubility and bioavailability when used as carriers.

From a structural standpoint, methyl 2,6-dideoxy-α-d-ribo-hexopyranoside exhibits interesting conformational properties due to its deoxygenated positions. These properties influence its interaction with biomolecules such as proteins and nucleic acids. Researchers have utilized molecular dynamics simulations to study these interactions at an atomic level. Such studies have provided insights into the potential use of this compound as a molecular probe for studying protein-glycan interactions.

The biological significance of methyl glycosides extends to their role in microbial interactions. Certain bacteria utilize these compounds as signaling molecules to regulate gene expression and virulence factors. A recent study in *Proceedings of the National Academy of Sciences* revealed that methyl glycosides can modulate bacterial biofilm formation, offering new avenues for antimicrobial therapy development.

In conclusion, methyl 2,6-dideoxy-α-d-ribo-hexopyranoside is a multifaceted compound with significant implications across various scientific domains. Its structural uniqueness, coupled with advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial applications. As ongoing studies continue to unravel its potential roles in biology and medicine, this compound is poised to make even greater contributions to scientific progress.